2-(2-((2-(2-allylphenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone

• IUPAC Name: 1-morpholin-4-yl-2-[2-[2-(2-prop-2-enylphenoxy)ethylsulfanyl]benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C24H27N3O3S/c1-2-7-19-8-3-6-11-22(19)30-16-17-31-24-25-20-9-4-5-10-21(20)27(24)18-23(28)26-12-14-29-15-13-26/h2-6,8-11H,1,7,12-18H2
• InChI Key: JDQLMTCJZNCQAB-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCCSC2=NC3=CC=CC=C3N2CC(=O)N4CCOCC4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

The compound “2-(2-((2-(2-allylphenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone” is a complex organic molecule that contains several functional groups, including an imidazole ring, a morpholino group, and a ketone group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazoles can be synthesized through a variety of methods. Recent advances have focused on the regiocontrolled synthesis of substituted imidazoles, which are key components to functional molecules used in a variety of applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The imidazole ring, a five-membered heterocyclic moiety, is a key structural motif in this molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. The imidazole ring, for instance, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups it contains. For instance, imidazoles are generally soluble in water and other polar solvents.

Scientific Research Applications

Anticancer Applications

• Benzimidazole derivatives, including those synthesized through reactions involving morpholine and sulfur, have been evaluated for their anticancer activities. The synthesis aimed at exploring their selectivity against various tumor cell lines, including MCF-7 (breast cancer) and C6 (glioma), demonstrated that these compounds exhibit considerable anticancer potential (Yurttaş et al., 2013).

Chemical Synthesis and Reactivity

• Novel synthetic routes involving imidazole and thiocyanate axial ligands have been explored to form cobalt(III) complexes. These studies highlight the versatility of imidazole and related compounds in forming complex structures with potential applications in catalysis and material science (Das & Dash, 1985).

Hit-to-Lead Evolution

• The hit-to-lead evolution of benzimidazole derivatives as CRTh2 receptor antagonists has been documented. This includes the structural-activity relationship (SAR) development and pharmacokinetic properties of these compounds, underscoring their potential in drug development processes (Pothier et al., 2012).

Aminomethylation Reactions

• Aminomethylation of imidazoheterocycles, including those involving morpholine, has been investigated. This process, which occurs at ambient temperature, presents a novel method for the synthesis of aminomethylated derivatives, showcasing the chemical flexibility and potential applications of such compounds in synthesizing biologically active molecules (Mondal et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various applications, given the wide range of activities exhibited by imidazole derivatives.